Cas no 1290035-13-0 (2-Bromo-1H-indole-3-carboxylic acid)

• Product Name: 2-Bromo-1H-indole-3-carboxylic acid
• CAS No: 1290035-13-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 2129287
• Update Time: 2023-08-04

2-Bromo-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1H-Indole-3-carboxylic acid
• 2-Bromo-1H-indole-3-carboxylic acid

• Inchi： 1S/C9H6BrNO2/c10-8-7(9(12)13)5-3-1-2-4-6(5)11-8/h1-4,11H,(H,12,13)
• InChI Key： WIBFODMTGZVGLY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 53.1